Cas no 2229116-99-6 ({3,3-difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine)

• Product Name: {3,3-difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine
• CAS No: 2229116-99-6
• MF: C₇H₁₃F₂NS
• MW: 181.246627569199
• CID: 6207017
• PubChem ID: 165676770
• Update Time: 2025-06-07

{3,3-difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3,3-difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine
• {3,3-difluoro-1-[(methylsulfanyl)methyl]cyclobutyl}methanamine
• EN300-1972799
• 2229116-99-6

• Inchi： 1S/C7H13F2NS/c1-11-5-6(4-10)2-7(8,9)3-6/h2-5,10H2,1H3
• InChI Key： MZNLEKWYOZRWGP-UHFFFAOYSA-N
• SMILES： S(C)CC1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 181.07367692g/mol
• Monoisotopic Mass: 181.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.3Ų

Additional information on {3,3-difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine

Introduction to {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine (CAS No. 2229116-99-6)

{3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine, with the CAS number 2229116-99-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, difluoro substitution, and a methylsulfanyl group. These structural elements contribute to its distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine is particularly noteworthy. The cyclobutyl ring provides rigidity and conformational constraints, which can influence the compound's interactions with biological targets. The difluoro substitution enhances the lipophilicity and metabolic stability of the molecule, while the methylsulfanyl group can participate in various chemical reactions and interactions. These features collectively make {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine an attractive scaffold for the design of new therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their favorable pharmacological properties. Fluorine atoms can significantly alter the electronic and steric properties of molecules, leading to improved binding affinity and selectivity for target proteins. The difluoro substitution in {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine is particularly advantageous as it can enhance the compound's ability to penetrate biological membranes and resist metabolic degradation.

The methylsulfanyl group in {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine is another key structural feature that contributes to its biological activity. Sulfur-containing groups are known to participate in various biological processes, including redox reactions and protein-protein interactions. The presence of a methylsulfanyl group can enhance the compound's reactivity and interaction with biological targets, potentially leading to improved therapeutic effects.

Recent studies have explored the potential applications of {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine in various therapeutic areas. For example, research has shown that this compound exhibits potent activity against certain types of cancer cells. In vitro studies have demonstrated that {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

Beyond oncology, {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have neuroprotective effects. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine has been shown to reduce oxidative stress and prevent neuronal cell death. These findings suggest that this compound could be a valuable lead for the development of new treatments for neurodegenerative disorders.

In addition to its potential therapeutic applications, {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to investigate the function of specific proteins or pathways in living systems. The unique structural features of {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine make it an ideal candidate for such applications. Researchers have used this compound to gain insights into various biological processes and to identify novel targets for drug discovery.

The synthesis of {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine involves several well-established organic reactions. One common synthetic route involves the reaction of a cyclobutane derivative with a fluorinating agent followed by the introduction of the methylsulfanyl group. This multi-step process requires careful optimization to ensure high yields and purity of the final product. Advances in synthetic chemistry have made it possible to produce {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine on a larger scale, facilitating its use in both research and development settings.

In conclusion, {3,3-Difluoro-1-(methylsulfanyl)methylcyclobutyl}methanamine (CAS No. 2229116-99-6) is a promising compound with a unique combination of structural features that make it highly relevant for medicinal chemistry and pharmaceutical research. Its potential applications in oncology, neuroprotection, and as a chemical probe highlight its versatility and value as a lead compound for drug discovery. Ongoing research continues to uncover new insights into the properties and uses of this fascinating molecule.